Cas no 920503-83-9 (9H-Purine, 6-[2-[(phenylmethyl)thio]ethyl]-)
920503-83-9 structure
Product Name:9H-Purine, 6-[2-[(phenylmethyl)thio]ethyl]-
CAS No:920503-83-9
MF:C14H14N4S
MW:270.352760791779
CID:756703
PubChem ID:16094035
Update Time:2025-04-19
9H-Purine, 6-[2-[(phenylmethyl)thio]ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Purine, 6-[2-[(phenylmethyl)thio]ethyl]-
- 6-(2-benzylsulfanylethyl)-7H-purine
- 6-[2-(Benzylsulfanyl)ethyl]-7H-purine
- 6-(2-(Benzylthio)ethyl)-9H-purine
- 920503-83-9
- DTXSID50582341
-
- Inchi: 1S/C14H14N4S/c1-2-4-11(5-3-1)8-19-7-6-12-13-14(17-9-15-12)18-10-16-13/h1-5,9-10H,6-8H2,(H,15,16,17,18)
- InChI Key: LBIDSMZCIFGKTL-UHFFFAOYSA-N
- SMILES: S(CC1C=CC=CC=1)CCC1=C2C(=NC=N1)N=CN2
Computed Properties
- Exact Mass: 270.09391764g/mol
- Monoisotopic Mass: 270.09391764g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 79.8Ų
9H-Purine, 6-[2-[(phenylmethyl)thio]ethyl]- Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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